Cas no 139002-07-6 (2-Cyclohexen-1-one,2-[1-[[3-(3-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-)

2-Cyclohexen-1-one,2-[1-[[3-(3-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- structure
139002-07-6 structure
Product Name:2-Cyclohexen-1-one,2-[1-[[3-(3-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
CAS No:139002-07-6
MF:C23H30ClNO4S
MW:452.006604671478
CID:1258481
Update Time:2024-08-04

2-Cyclohexen-1-one,2-[1-[[3-(3-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,2-[1-[[3-(3-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
    • 2-Cyclohexen-1-one, 2-[1-[[3-(3-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
    • Inchi: 1S/C23H30ClNO4S/c1-2-20(25-29-10-5-9-28-19-8-3-7-18(24)14-19)23-21(26)12-17(13-22(23)27)16-6-4-11-30-15-16/h3,7-8,14,16-17,26H,2,4-6,9-13,15H2,1H3
    • InChI Key: XMBWTVKVRJBUDM-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(C2CCCSC2)CC(O)=C1C(=NOCCCOC1=CC=CC(Cl)=C1)CC

Computed Properties

  • Exact Mass: 451.1586

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 601.5±65.0 °C(Predicted)
  • PSA: 68.12
  • pka: 4.28±0.25(Predicted)
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